Cas no 97476-06-7 (Benzoic acid, 2-hydroxy-4-(phenylmethoxy)-, phenylmethyl ester)

• Product Name: Benzoic acid, 2-hydroxy-4-(phenylmethoxy)-, phenylmethyl ester
• CAS No: 97476-06-7
• MF: C₂₁H₁₈O₄
• MW: 334.365226268768
• CID: 751046
• PubChem ID: 13476279
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-4-(phenylmethoxy)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-(phenylmethoxy)-, phenylmethyl ester
• benzyl 2-hydroxy-4-phenylmethoxybenzoate
• 97476-06-7
• DTXSID90541750
• NZPYMHGONGZLLR-UHFFFAOYSA-N
• Benzyl 4-benzyloxy-2-hydroxybenzoate
• SCHEMBL4200621
• Benzyl 4-(benzyloxy)-2-hydroxybenzoate

• Inchi： 1S/C21H18O4/c22-20-13-18(24-14-16-7-3-1-4-8-16)11-12-19(20)21(23)25-15-17-9-5-2-6-10-17/h1-13,22H,14-15H2
• InChI Key： NZPYMHGONGZLLR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(=O)OCC2C=CC=CC=2)=C(C=1)O

Computed Properties

• Exact Mass: 334.12050905g/mol
• Monoisotopic Mass: 334.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.8Ų